Cas no 2138030-68-7 (5,6-Difluoro-1-benzofuran-3-carboxylic acid)

• Product Name: 5,6-Difluoro-1-benzofuran-3-carboxylic acid
• CAS No: 2138030-68-7
• MF: C₉H₄F₂O₃
• MW: 198.123069763184
• CID: 6161706
• PubChem ID: 165956415
• Update Time: 2025-10-29

5,6-Difluoro-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-785018
• 5,6-difluoro-1-benzofuran-3-carboxylic acid
• 2138030-68-7
• 5,6-Difluoro-1-benzofuran-3-carboxylic acid

• Inchi： 1S/C9H4F2O3/c10-6-1-4-5(9(12)13)3-14-8(4)2-7(6)11/h1-3H,(H,12,13)
• InChI Key： ZOZSZAZPPYOOHI-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(C(=O)O)=CO2)F

Computed Properties

• Exact Mass: 198.01285031g/mol
• Monoisotopic Mass: 198.01285031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 5,6-Difluoro-1-benzofuran-3-carboxylic acid

5,6-Difluoro-1-benzofuran-3-carboxylic Acid: A Comprehensive Overview

5,6-Difluoro-1-benzofuran-3-carboxylic acid is a compound with the CAS number 2138030-68-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 5,6-difluoro-1-benzofuran-3-carboxylic acid consists of a benzofuran ring system with two fluorine atoms at positions 5 and 6, along with a carboxylic acid group at position 3. This unique arrangement of functional groups imparts the compound with distinctive chemical and biological properties.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of fluorine atoms in 5,6-difluoro-1-benzofuran-3-carboxylic acid not only enhances its lipophilicity but also contributes to its potential as a lead compound in drug design. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to achieve high yields and purity.

The biological activity of 5,6-difluoro-1-benzofuran-3-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing cytokine production and inhibiting enzymes involved in inflammatory pathways. Additionally, this compound has shown selective activity against certain cancer cell lines, suggesting its potential role in oncology research. These findings underscore the importance of further investigation into the mechanism of action and therapeutic applications of this compound.

From a synthetic perspective, the preparation of 5,6-difluoro-1-benzofuran-3-carboxylic acid involves a series of well-defined steps that ensure the formation of the desired product with high stereochemical control. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), has enabled researchers to isolate the compound in its purest form for subsequent biological testing. The synthesis process also highlights the versatility of benzofuran derivatives as scaffolds for drug design, given their ability to accommodate various functional groups while maintaining structural integrity.

In terms of applications, 5,6-difluoro-1-benzofuran-3-carboxylic acid has been proposed as a candidate for further development in several therapeutic areas. Its anti-inflammatory properties make it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its selective cytotoxicity against cancer cells suggests its potential use in targeted therapies aimed at minimizing systemic toxicity while maximizing therapeutic efficacy.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 5,6-difluoro-1-benzofuran-3-carboxylic acid with biological targets. Molecular docking studies have provided insights into how this compound interacts with key proteins involved in inflammation and cancer progression. These computational models have guided experimental designs and facilitated the identification of critical residues responsible for binding affinity.

The environmental impact of 5,6-difluoro-1-benzofuran-3-carboxylic acid is another area that warrants attention. As with many fluorinated compounds, concerns regarding bioaccumulation and persistence in the environment must be carefully evaluated during preclinical testing. Researchers are actively exploring methods to mitigate these risks through green chemistry approaches that minimize waste generation and promote sustainable practices.

In conclusion, 5,6-difluoro-1-benzofuran-3-carboxylic acid represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure, coupled with recent advances in synthesis and biological testing, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel therapeutics across multiple therapeutic areas.